3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione
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Description
3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione is a nitrogen-containing heterocyclic compound characterized by a 1,3-oxazolidine-2,4-dione core substituted with a 4-aminobutyl group. This structure combines the oxazolidinedione moiety—a five-membered ring containing both oxygen and nitrogen atoms—with a flexible aliphatic amine side chain.
Properties
Molecular Formula |
C7H12N2O3 |
|---|---|
Molecular Weight |
172.18 g/mol |
IUPAC Name |
3-(4-aminobutyl)-1,3-oxazolidine-2,4-dione |
InChI |
InChI=1S/C7H12N2O3/c8-3-1-2-4-9-6(10)5-12-7(9)11/h1-5,8H2 |
InChI Key |
OLXSNMSULLSJII-UHFFFAOYSA-N |
Canonical SMILES |
C1C(=O)N(C(=O)O1)CCCCN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione typically involves the reaction of 4-aminobutylamine with a suitable oxazolidine precursor. One common method involves the use of dichloromethane as a solvent and trifluoroacetic acid as a catalyst. The reaction is carried out at room temperature for several hours to ensure complete conversion .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography and crystallization to obtain high-purity 3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione.
Chemical Reactions Analysis
Types of Reactions
3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxazolidinones.
Reduction: Reduction reactions can convert the oxazolidine ring to other functional groups.
Substitution: The amino group can participate in substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Electrophiles like alkyl halides and acyl chlorides can react with the amino group under mild conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazolidinones, while substitution reactions can produce a variety of substituted oxazolidines.
Scientific Research Applications
3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential role in cellular processes and as a biochemical probe.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of polymers and other materials with specific properties.
Mechanism of Action
The mechanism of action of 3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione involves its interaction with various molecular targets. It can modulate neurotransmitter systems, ion channels, and nitric oxide synthesis. These interactions are mediated through binding to specific receptors and enzymes, leading to downstream effects on cellular signaling pathways .
Comparison with Similar Compounds
The 1,3-oxazolidine-2,4-dione scaffold is widely exploited in agrochemicals and pharmaceuticals. Below is a comparative analysis of structurally related compounds, highlighting key differences in substituents, properties, and applications.
Structural and Functional Group Variations
Target Compound : 3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione
- Structure: Aliphatic 4-aminobutyl substituent.
- Inferred Properties : Molecular weight ~173.19 g/mol (estimated from core + substituent). Likely higher solubility in polar solvents compared to aromatic analogs.
Vinclozolin (3-(3,5-Dichlorophenyl)-5-methyl-5-vinyl-1,3-oxazolidine-2,4-dione)
- Structure : Aromatic 3,5-dichlorophenyl and vinyl-methyl groups.
- Applications : Fungicide (agricultural use) .
- Key Features : Chlorinated aromatic rings enhance lipophilicity (log Kow = 3.15) and environmental persistence . Molecular weight: 286.11 g/mol .
- Mechanism : Inhibits fungal steroid biosynthesis via binding to dihydroorotate dehydrogenase .
Famoxadone (3-Anilino-5-methyl-5-(4-phenoxyphenyl)-1,3-oxazolidine-2,4-dione)
- Structure: Anilino and phenoxyphenyl substituents.
- Applications : Broad-spectrum fungicide .
- Key Features : Extended aromatic system improves membrane permeability. Molecular weight: 411.43 g/mol.
Pentoxazone (3-(4-Chloro-5-cyclopentyloxy-2-fluorophenyl)-5-isopropylidene-1,3-oxazolidine-2,4-dione)
- Structure : Chloro-fluoro-phenyl and cyclopentyloxy groups.
- Applications : Herbicide (rice paddies) .
- Key Features : Bulky substituents enhance target specificity. Molecular weight: 395.82 g/mol.
3-(4-Aminobutyl)-1,3-thiazolidine-2,4-dione hydrochloride
- Structure: Thiazolidine ring (sulfur replaces oxygen) with 4-aminobutyl group.
Biological Activity
3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione, also known as a derivative of the oxazolidinone family, has gained attention for its diverse biological activities. This compound exhibits potential applications in medicinal chemistry, particularly as an enzyme inhibitor and in various therapeutic contexts. Its unique molecular structure, characterized by an oxazolidine ring and an amino butyl side chain, contributes to its biological interactions.
Molecular Structure
The molecular formula of 3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione is represented as follows:
| Property | Value |
|---|---|
| Common Name | 3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione |
| CAS Number | 1706456-16-7 |
| Molecular Weight | 172.18 g/mol |
Research indicates that the biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets. The amino butyl side chain facilitates hydrogen bonding and electrostatic interactions with enzymes and receptors, while the oxazolidine ring provides structural stability essential for these interactions .
Enzyme Inhibition
Studies have shown that 3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione acts as an enzyme inhibitor. The mechanism involves binding to active sites of target enzymes, thereby modulating their activity. This property makes it a candidate for further research in drug development aimed at various diseases.
Antimicrobial Activity
In a study focused on related oxazolidinone derivatives, compounds similar to 3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione demonstrated significant antimicrobial properties. For instance, derivatives were tested against Gram-positive bacteria such as Staphylococcus aureus, showing promising results with enhanced efficacy compared to traditional antibiotics like chloramphenicol .
Case Study 1: Antimicrobial Efficacy
A recent investigation evaluated the antimicrobial activity of synthesized oxazolidinone derivatives. Among these, a compound structurally related to 3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione exhibited superior activity against Staphylococcus aureus. The study utilized microbroth dilution assays and flow cytometry to assess cellular physiology and membrane integrity post-treatment .
Case Study 2: Enzyme Interaction Studies
Another study explored the binding affinity of various oxazolidinones to protein targets. The results indicated that modifications in the side chain significantly influenced binding efficiency and selectivity towards specific enzymes involved in metabolic pathways. This highlights the importance of structural variations in enhancing biological activity.
Research Findings Summary
The following table summarizes key findings related to the biological activities of 3-(4-Aminobutyl)-1,3-oxazolidine-2,4-dione and its derivatives:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
